Cas no 214705-04-1 (3,7,11-Casbatrien-18-al; (1R,2R,3Z,7E,11E)-form, 18-Carboxylic acid)

3,7,11-Casbatrien-18-al; (1R,2R,3Z,7E,11E)-form, 18-Carboxylic acid structure
214705-04-1 structure
Product name:3,7,11-Casbatrien-18-al; (1R,2R,3Z,7E,11E)-form, 18-Carboxylic acid
CAS No:214705-04-1
MF:C20H30O2
MW:302.451006412506
CID:6664103

3,7,11-Casbatrien-18-al; (1R,2R,3Z,7E,11E)-form, 18-Carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (+)-Yuexiandajisu B
    • 3,7,11-Casbatrien-18-al; (1R,2R,3Z,7E,11E)-form, 18-Carboxylic acid
    • Inchi: 1S/C20H30O2/c1-14-7-5-8-15(2)11-12-17-18(20(17,3)4)13-16(19(21)22)10-6-9-14/h8-9,13,17-18H,5-7,10-12H2,1-4H3,(H,21,22)
    • InChI Key: JXHXWPLGLBBOQS-UHFFFAOYSA-N
    • SMILES: CC1CCC=C(C)CCC2C(C2C=C(C(=O)O)CCC=1)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • XLogP3: 6.366

3,7,11-Casbatrien-18-al; (1R,2R,3Z,7E,11E)-form, 18-Carboxylic acid Related Literature

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